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An In-depth Technical Guide to the Physical and Chemical Properties of Cetyl Acrylate

Introduction
Cetyl acrylate, also known as hexadecyl acrylate, is an ester of acrylic acid and cetyl alcohol.

[1][2][3] As a long-chain acrylate monomer, it is utilized in the synthesis of polymers for various

applications, including coatings, adhesives, and as a component in drug delivery systems. Its

long alkyl chain imparts unique properties such as hydrophobicity and a waxy nature to the

resulting polymers. This guide provides a comprehensive overview of the core physical and

chemical properties of cetyl acrylate, detailed experimental protocols for their determination,

and a discussion of its chemical behavior, tailored for researchers, scientists, and professionals

in drug development.

Identification and Nomenclature
Chemical Name: Hexadecyl acrylate[2][3][4]

Synonyms: Cetyl acrylate, Palmityl acrylate, Acrylic acid hexadecyl ester, 2-Propenoic acid

hexadecyl ester[1][2][3]

CAS Number: 13402-02-3[1][2][3][4][5][6]

Molecular Formula: C₁₉H₃₆O₂[1][2][4][5][6]

Molecular Weight: 296.49 g/mol [1][2][4][5]
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Physical Properties
The physical characteristics of cetyl acrylate are summarized in the table below. These

properties are crucial for handling, processing, and formulation development.

Table 1: Summary of Physical Properties
Property Value Units Conditions Reference(s)

Appearance

White or

colorless to light

yellow powder,

lump, or clear

liquid

-
Room

Temperature
[4][7]

Melting Point 24 °C - [2][4][6][7]

Boiling Point 170 °C at 15 mmHg [2][4][7]

~370.5 °C
at 760 mmHg

(estimated)
[1][5][6]

Density 0.87 g/cm³ - [2][4][6][7]

Refractive Index 1.4480 - 1.4520 - - [2][4][7]

Flash Point 139.6 - 178 °C
Tag Closed Cup

(TCC)
[1][4][5][6][7]

Vapor Pressure 0.006 Pa at 25 °C [2][4][7]

Water Solubility 1.194 - 1.574 µg/L
at 25 °C

(estimated)
[1][4][5]

LogP (o/w) 8.09 - 8.431 -
at 25 °C

(estimated)
[1][4][5][7]

Assay 95.00 to 100.00 % - [1][5]

Chemical Properties and Reactivity
Polymerization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chembk.com/en/chem/Cetyl%20acrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7303229.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7303229.aspx
https://www.chembk.com/en/chem/Cetyl%20acrylate
https://www.guidechem.com/dictionary/en/13402-02-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7303229.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7303229.aspx
https://www.chembk.com/en/chem/Cetyl%20acrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7303229.htm
https://flavscents.com/library/material/1836329f088
http://www.thegoodscentscompany.com/data/rw1416721.html
https://www.guidechem.com/dictionary/en/13402-02-3.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7303229.aspx
https://www.chembk.com/en/chem/Cetyl%20acrylate
https://www.guidechem.com/dictionary/en/13402-02-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7303229.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7303229.aspx
https://www.chembk.com/en/chem/Cetyl%20acrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7303229.htm
https://flavscents.com/library/material/1836329f088
https://www.chembk.com/en/chem/Cetyl%20acrylate
http://www.thegoodscentscompany.com/data/rw1416721.html
https://www.guidechem.com/dictionary/en/13402-02-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7303229.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7303229.aspx
https://www.chembk.com/en/chem/Cetyl%20acrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7303229.htm
https://flavscents.com/library/material/1836329f088
https://www.chembk.com/en/chem/Cetyl%20acrylate
http://www.thegoodscentscompany.com/data/rw1416721.html
https://flavscents.com/library/material/1836329f088
https://www.chembk.com/en/chem/Cetyl%20acrylate
http://www.thegoodscentscompany.com/data/rw1416721.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7303229.htm
https://flavscents.com/library/material/1836329f088
http://www.thegoodscentscompany.com/data/rw1416721.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The most significant chemical property of cetyl acrylate is its ability to undergo polymerization.

The acrylate functional group contains a carbon-carbon double bond that can readily react with

free radicals or other initiators to form long polymer chains.[8] This reaction is highly exothermic

and can be rapid.[8]

Inhibition: To prevent spontaneous polymerization during storage and transport, cetyl

acrylate is typically supplied with an inhibitor, such as hydroquinone monomethyl ether

(MEHQ).[2][3][4] For the inhibitor to be effective, the presence of dissolved oxygen is often

required.[8] The inhibitor can be depleted over time, especially at elevated temperatures.[8]

Reactivity: The monomer is a strong reactant and can be allergenic and an irritant in its

unpolymerized state.[9] Once polymerized, the material is relatively inert.[9]

Chemical Stability
Cetyl acrylate should be stored under recommended conditions to maintain its stability. It is

sensitive to heat, light, and contamination, which can trigger premature polymerization.[8]

Solubility
Due to its long alkyl chain, cetyl acrylate is non-polar. It has very low solubility in water but is

expected to be soluble in non-polar organic solvents like hydrocarbons and chlorinated

solvents.[10] The solubility of acrylic monomers is influenced by the chemical structure of the

monomer and the nature of the solvent.[10]

Safety and Hazards
Cetyl acrylate is classified as irritating to the eyes, respiratory system, and skin.[4][11]

Appropriate personal protective equipment, such as gloves, safety glasses, and suitable

clothing, should be worn when handling this chemical.[4][11]

Experimental Protocols
Detailed methodologies for determining key physical and chemical properties are outlined

below.

Purity Determination by Gas Chromatography (GC)
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This protocol is based on the general principles outlined in ASTM D3362 for acrylate esters.[12]

Objective: To determine the purity of cetyl acrylate and identify impurities such as residual

alcohols or other esters.[12]

Principle: A sample is vaporized and introduced into a gas chromatographic column.

Components are separated based on their boiling points and interaction with the stationary

phase. A flame ionization detector (FID) is commonly used for detection.[12][13]

Instrumentation:

Gas Chromatograph with a Flame Ionization Detector (FID).[13]

Capillary Column (e.g., nonpolar polydimethylsiloxane or similar).[14]

Carrier Gas: Helium, Nitrogen, or Hydrogen.[12]

Procedure:

Standard Preparation: Prepare a standard solution of high-purity cetyl acrylate in a

suitable solvent (e.g., methanol or dichloromethane).[14][15]

Sample Preparation: Dissolve a precisely weighed amount of the cetyl acrylate sample in

the chosen solvent.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.[16]

Chromatographic Conditions:

Injector Temperature: Typically set high enough to ensure rapid vaporization (e.g., 180-

200 °C).[13][16]

Oven Temperature Program: An initial low temperature held for a few minutes, followed

by a ramp up to a higher temperature to elute all components (e.g., start at 35-45 °C,

hold for 4 min, ramp at 10-15 °C/min to 270 °C).[14][16]

Detector Temperature: Set higher than the final oven temperature to prevent

condensation (e.g., 275 °C).[13]
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Data Analysis: Identify the cetyl acrylate peak based on its retention time compared to the

standard. Calculate the area percent of each peak. The purity is determined by

normalizing the peak areas, taking into account response factors if necessary.[12]

Kinematic Viscosity Measurement
This protocol follows the principles of ASTM D445.[17][18][19]

Objective: To measure the kinematic viscosity, which is the resistance to flow under gravity.

[17]

Principle: The time is measured for a fixed volume of the liquid to flow through a calibrated

glass capillary viscometer at a precisely controlled temperature.[17][18][20]

Instrumentation:

Calibrated glass capillary viscometer (e.g., Oswald-type).[18]

Constant temperature bath with a precision of ±0.02 °C.[18]

Timing device.

Procedure:

Melt the cetyl acrylate sample if it is solid at room temperature by gently warming it above

its melting point (24 °C).

Select a viscometer where the flow time will be within the recommended range (typically

not less than 200 seconds).

Charge the viscometer with the liquid sample.

Place the viscometer in the constant temperature bath and allow it to equilibrate for at

least 30 minutes.[18]

Using suction, draw the liquid level up past the upper timing mark.
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Measure the time it takes for the liquid meniscus to pass from the upper to the lower

timing mark.

Repeat the measurement to ensure repeatability.

Calculation: Multiply the measured flow time by the viscometer's calibration constant to

obtain the kinematic viscosity.[17]

Refractive Index Measurement
This protocol is based on the general principles of refractometry.[21][22][23]

Objective: To measure the refractive index, a fundamental physical property related to the

composition of the substance.[22]

Principle: A refractometer measures the extent to which light is bent (refracted) when it

passes from air into the liquid sample. This is typically done using the principle of total

internal reflection and the critical angle.[21][23]

Instrumentation:

Digital or Abbe refractometer.[21][23]

Light source (often a built-in LED).[23]

Temperature control system.

Procedure:

Calibrate the refractometer using a standard with a known refractive index (e.g., distilled

water).

Ensure the prism of the refractometer is clean and dry.

Apply a small amount of the liquid cetyl acrylate sample (melted if necessary) to the prism.

Allow the sample to reach thermal equilibrium with the instrument. Refractive index is

highly dependent on temperature.[23]
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Take the reading from the instrument's scale or digital display. Modern digital

refractometers perform this measurement automatically.[23]

Visualizations
Experimental Workflow for Physical Property
Determination
Caption: Workflow for determining key physical properties of cetyl acrylate.

Logical Relationship in Acrylate Chemistry
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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